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Compound of Interest

Compound Name: JNJ-61432059

Cat. No.: B608239

Disclaimer: This document provides general guidance on the proper disposal of the research
compound JNJ-61432059. Specific disposal procedures are dictated by the Safety Data Sheet
(SDS) provided by the manufacturer and local, state, and federal regulations. Researchers,
scientists, and drug development professionals must consult the official SDS and their
institution's Environmental Health and Safety (EHS) department for definitive disposal
protocols.

JNJ-61432059 is an orally active and selective negative modulator of the AMPA receptor
associated with transmembrane AMPAR regulatory protein (TARP) y-8.[1][2][3][4] As with any
research chemical, proper handling and disposal are paramount to ensure laboratory safety
and environmental protection. While a specific, publicly available Safety Data Sheet (SDS)
detailing the disposal of INJ-61432059 could not be located, the following procedures outline
the standard best practices for the disposal of similar research-grade chemical compounds.

General Disposal Principles for Research Chemicals

The disposal of laboratory chemicals involves a systematic approach to categorize, handle,
and dispose of waste in a manner that minimizes risk. The following table summarizes the key
steps and considerations:
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Step

Action

Key Considerations

1. Consultation

Review the Safety Data Sheet
(SDS) and consult with your

institution's EHS department.

The SDS contains specific
information on hazards,
handling, and disposal. EHS
can provide institution-specific

protocols and guidance.

2. Waste ldentification

Characterize the waste. Is it a
pure compound, a solution, or
contaminated material?

Proper identification is crucial
for segregation and disposal.
Note all components of a

mixture.

3. Segregation

Segregate chemical waste
based on compatibility and

hazard class.

Avoid mixing incompatible
chemicals to prevent
dangerous reactions. Follow
established waste stream
protocols (e.g., halogenated
solvents, non-halogenated

solvents, solid waste).

4. Containerization

Use appropriate, clearly

labeled waste containers.

Containers should be
chemically resistant, in good
condition, and have a secure
lid. Labels must clearly indicate
the contents and associated

hazards.

Store waste containers in a

The storage area should be

secure, well-ventilated, and

5. Storage ) ] )
designated, safe location. have secondary containment
to prevent spills.
Never dispose of chemical
Arrange for pickup and waste down the drain or in
6. Disposal disposal by a licensed regular trash unless explicitly

hazardous waste contractor.

permitted by the SDS and
EHS.
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Experimental Protocols: Waste Neutralization

For some chemical waste, neutralization may be a permissible step before disposal. However,
this should only be performed if explicitly stated in the SDS and approved by your institution's
EHS. A general workflow for considering neutralization is provided below.
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Waste Neutralization Decision Workflow

Identify Chemical Waste

(Consult Safety Data Sheet (SDS) for Neutralization Procedures)

l

(Consult Institutional EHS for ApprovaD

Is Neutralization Permitted?

Gerform Neutralization Following Approved ProtocoD (Dispose of as Hazardous Waste)

Waste Ready for Final Disposal
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Chemical Disposal Hierarchy

(Federal (EPA/RCRA) Regulations)

!

Safety Data Sheet (SDS) (Local & State Regulations)

<

Cnstitutional EHS Policy)

Specific Disposal Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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